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Compound of Interest

5-amino-3-methyl-1H-pyrazole-4-
Compound Name:
carbonitrile

Cat. No.: B3418140

The introduction of a nitrile (-C=N) group onto the pyrazole ring dramatically alters its electronic
and physicochemical properties. The nitrile group is a potent electron-withdrawing group
through both resonance and inductive effects, which has several important consequences.

Acidity and Basicity

The electron-withdrawing nature of the nitrile group increases the acidity of the pyrazole N-H
proton. This is due to the stabilization of the resulting pyrazolate anion through delocalization of
the negative charge. While experimental pKa values for cyanopyrazoles are not readily
available in the literature, a predicted pKa for 4-cyanopyrazole is 10.30, which is significantly
lower than the pKa of unsubstituted pyrazole (approximately 14.0 in aqueous solution),
indicating a substantial increase in acidity.

Compound pKa (Predicted)
Pyrazole ~14.0
4-Cyanopyrazole 10.30

This enhanced acidity can be leveraged in synthetic strategies that require deprotonation of the
pyrazole ring.

Aromaticity and Reactivity
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The nitrile group deactivates the pyrazole ring towards electrophilic substitution while activating
it for nucleophilic attack. This altered reactivity profile opens up unique avenues for the
functionalization of the pyrazole core.

Synthesis of Cyanopyrazoles

A variety of synthetic methods have been developed for the preparation of cyanopyrazoles,
ranging from classical cyclocondensation reactions to modern multicomponent strategies.

Multicomponent Reactions

Multicomponent reactions (MCRs) have emerged as powerful tools for the efficient construction
of highly substituted cyanopyrazoles from simple starting materials in a single step.[1][2] One
notable example is the three-component reaction of aldehydes, 3-ketophosphonates, and
diazoacetonitrile.[1]

Starting Materials

Aldehyde

G—Ketophosphonate) P( )
(Diazoacetonitrile)

Partial Hydrolysis Full Hydrolysis
Cyanopyrazole (H+ or OH-) (H+ or OH-)

[3+2] Cycloaddition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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